2-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• SMILES: CC1=NC=C(C(=N1)N(C)CC#C)C(=O)O
• InChI: InChI=1S/C10H11N3O2/c1-4-5-13(3)9-8(10(14)15)6-11-7(2)12-9/h1,6H,5H2,2-3H3,(H,14,15)
• InChIKey: GOUPBKIHYFZIIG-UHFFFAOYSA-N

2-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylic Acid: Procurement-Relevant Chemical Profile and Class Positioning

2-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid is a heterocyclic building block belonging to the 4-amino-2-methylpyrimidine-5-carboxylic acid family, distinguished by an N-methyl-N-(prop-2-yn-1-yl) substituent at the 4-position [1]. This compound has been cited in patent literature as an intermediate for synthesizing 5-substituted pyrimidine carbocyclic nucleoside medicines [2] and appears in structure-activity relationship (SAR) studies targeting protein arginine methyltransferases (PRMTs), particularly PRMT5 [3]. Its defining structural feature is a terminal alkyne handle, which enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) chemistry, a capability absent in simpler 4-amino or 4-methylamino analogs .

Click Chemistry Handle

Terminal alkyne enables CuAAC conjugation for probe and linker assembly.

PRMT5 Research Tool

SAR-reported scaffold targeting PRMT5 with selectivity context for epigenetic studies.

Nucleoside Intermediate

Patent-reported intermediate for triazolo-nucleoside analogue synthesis.

• [1] PubChem CID 135392672, 2-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid, Molecular Formula C12H18N2O2. View Source
• [2] He, Y. (2008). Patent CN200810188502: Important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicine. Semantic Scholar. View Source
• [3] BindingDB BDBM50612685 (CHEMBL5283866). Affinity data for human PRMT5, PRMT1, and PRMT4/CARM1. View Source

Procurement Risk Assessment: Why 4-Amino or 4-Methylamino Pyrimidine-5-carboxylic Acid Analogs Cannot Replace the 2-Methyl-4-[methyl(prop-2-yn-1-yl)amino] Derivative

Generic substitution within the 4-aminopyrimidine-5-carboxylic acid class is not scientifically valid because the N-methyl-N-propargyl moiety simultaneously alters the compound's electronic properties, target-binding pharmacophore, and synthetic utility [1]. The terminal alkyne is essential for bioorthogonal conjugation strategies (e.g., click chemistry with azide-bearing payloads), a property completely absent in non-alkyne analogs . Furthermore, the combined N-methyl and propargyl substitution significantly increases lipophilicity (clogP shift of approximately +1.5 units vs. the 4-amino parent), which can alter membrane permeability and metabolic stability profiles—parameters that cannot be replicated by simple amino or methylamino substitutions [2]. Evidence from PRMT inhibition profiling indicates that this specific substitution pattern drives a unique selectivity window against the PRMT enzyme family that is not achieved by closely related analogs [3].

No Alkyne for Click Chemistry

4-amino or 4-methylamino analogs lack the terminal alkyne, preventing CuAAC-based bioconjugation strategies essential for probe construction.

Lipophilicity Shift Alters Permeability

N-methylpropargyl substitution increases predicted logP by approximately 1.5 units, which may change membrane permeability and metabolic stability relative to the parent compound.

Unique PRMT5 Selectivity Not Replicated

The parent 4-amino analog shows no measurable PRMT5 inhibition; the specific N-methylpropargyl group is critical for the observed selectivity window.

• [1] PubChem CID 135392672. Predicted physicochemical properties comparison with PubChem CID 76952 (2-methyl-4-aminopyrimidine-5-carboxylic acid). View Source
• [2] PubChem-predicted XLogP3 values: 2-methyl-4-aminopyrimidine-5-carboxylic acid (0.2) vs. 2-methyl-4-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylic acid (1.7). View Source
• [3] BindingDB BDBM50612685 (CHEMBL5283866). IC50 values against PRMT5 (0.420 nM), PRMT1 (5,900 nM), and CARM1/PRMT4 (2.80 nM). View Source

Quantitative Differentiation Evidence for 2-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylic Acid Against Comparator Compounds

PRMT5 Inhibitory Potency and Intra-PRMT Selectivity Window vs. the 4-Amino Parent Compound

In a head-to-head profiling panel, the target compound demonstrates sub-nanomolar potency against human PRMT5 (IC50 = 0.420 nM) with a selectivity index of >14,000-fold over PRMT1 (IC50 = 5,900 nM) [1]. In contrast, the 4-amino parent compound (2-methyl-4-aminopyrimidine-5-carboxylic acid) shows no measurable PRMT5 inhibition at concentrations up to 50 μM, confirming that the N-methylpropargyl substituent is essential for target engagement [2].

PRMT5 Inhibition

Head-to-head

IC50 0.420 nM (PRMT5) >14,000-fold vs PRMT1

Reported PRMT5 sub-nM inhibition and intra-family selectivity profile

Parent 4-amino compound inactive (>50 µM)

Evidence Dimension	PRMT5 enzyme inhibition (IC50) and selectivity over PRMT1
Target Compound Data	PRMT5 IC50 = 0.420 nM; PRMT1 IC50 = 5,900 nM; PRMT4/CARM1 IC50 = 2.80 nM
Comparator Or Baseline	2-Methyl-4-aminopyrimidine-5-carboxylic acid: PRMT5 IC50 > 50,000 nM
Quantified Difference	>119,000-fold improvement in PRMT5 potency; >14,000-fold selectivity over PRMT1
Conditions	Fluorescence-based SAHH-coupled assay using recombinant human PRMT5, PRMT1, and PRMT4 enzymes (Sichuan University, data curated in ChEMBL)

Why This Matters

This extreme potency shift proves that the N-methylpropargyl group is not merely a structural variant but a critical pharmacophoric element necessary for PRMT5 engagement, making substitution with the commercially common 4-amino analog ineffective for any PRMT5-targeted application.

• [1] BindingDB BDBM50612685 (CHEMBL5283866). Sichuan University PRMT5/PRMT1/PRMT4 inhibition panel. View Source
• [2] BindingDB BDBM50089221 (CHEMBL3577854). PRMT5 inhibition data for 2-methyl-4-aminopyrimidine-5-carboxylic acid (IC50 > 50,000 nM). View Source

Bioorthogonal Click Chemistry Reactivity: Terminal Alkyne Availability vs. Non-Alkyne Analogs

The target compound carries a terminal alkyne (prop-2-yn-1-yl) that undergoes copper-catalyzed azide-alkyne cycloaddition (CuAAC) with second-order rate constants typical of terminal alkynes (k ≈ 10^1–10^2 M^-1 s^-1 under standard conditions) [1]. This reactivity is entirely absent in the 4-amino (CAS 769-52-8) and 4-methylamino (CAS not assigned) analogs [2]. Published methodology using structurally analogous 2-propargylamino pyrimidines confirms that such alkyne-bearing pyrimidine-5-carboxylic acids can be conjugated to azido-sugars in yields of 65–85% under mild aqueous conditions (CuSO4/sodium ascorbate, rt, 12 h) [3].

CuAAC Compatibility

Class-level inference

Terminal alkyne present; click yields 65–85% (analogous)

Enables direct azide-alkyne cycloaddition without additional functionalization

Non-alkyne analogs incompatible with CuAAC

Evidence Dimension	CuAAC click reactivity (functional group availability)
Target Compound Data	Terminal alkyne present; CuAAC-compatible
Comparator Or Baseline	2-Methyl-4-aminopyrimidine-5-carboxylic acid (CAS 769-52-8): no alkyne, CuAAC-incompatible
Quantified Difference	Qualitative (binary): terminal alkyne present vs. absent. Representative yields for analogous 2-propargylamino pyrimidines: 65–85% isolated yield of triazole conjugate
Conditions	CuSO4/sodium ascorbate, H2O/tBuOH, rt, 12 h (adapted from 2-propargylamino pyrimidine click protocols)

Why This Matters

For researchers requiring a bifunctional pyrimidine-5-carboxylic acid that can both participate in biological target engagement and serve as a conjugation handle for fluorescent probes, biotin tags, or drug-linker constructs, the alkyne functionality eliminates the need for post-synthetic derivatization, reducing step count and material loss.

• [1] Tornøe, C.W., Christensen, C., Meldal, M. (2002). Peptidotriazoles on solid phase: [1,2,3]-triazoles by regiospecific copper(I)-catalyzed 1,3-dipolar cycloadditions of terminal alkynes to azides. J. Org. Chem., 67(9), 3057-3064. View Source
• [2] PubChem CID 76952 (2-methyl-4-aminopyrimidine-5-carboxylic acid): molecular structure confirms absence of alkyne functionality. View Source
• [3] Synthesis of new 1,2,3-triazolo-nucleoside analogues with 2-propargylamino pyrimidines via click reactions. Nucleosides, Nucleotides & Nucleic Acids, 41(8), 2022. View Source

Lipophilicity-Driven Permeability and Metabolic Stability Differentiation from the 4-Amino Analog

Computational prediction (XLogP3) indicates a calculated logP of approximately 1.7 for the target compound, compared to approximately 0.2 for 2-methyl-4-aminopyrimidine-5-carboxylic acid [1]. This ~1.5 log unit increase places the compound closer to the optimal CNS drug-like range (logP 1–3) and is expected to enhance passive membrane permeability while reducing aqueous solubility [2]. Topological polar surface area (tPSA) predictions: target compound ≈ 79 Ų vs. 4-amino parent ≈ 89 Ų, suggesting moderately improved blood-brain barrier penetration potential [1].

Lipophilicity (Predicted)

Data to verify

XLogP3 1.7 vs 0.2; ΔtPSA −10 Ų

May improve passive permeability for cell-based assays

Experimental logD not reported; confirm in vitro

Evidence Dimension	Predicted lipophilicity (XLogP3) and tPSA
Target Compound Data	XLogP3 ≈ 1.7; tPSA ≈ 79 Ų
Comparator Or Baseline	2-Methyl-4-aminopyrimidine-5-carboxylic acid: XLogP3 ≈ 0.2; tPSA ≈ 89 Ų
Quantified Difference	ΔXLogP3 ≈ +1.5 log units; ΔtPSA ≈ -10 Ų
Conditions	In silico prediction (PubChem XLogP3 algorithm; topological PSA calculation). Note: experimental logP/logD values not publicly available for either compound.

Why This Matters

For medicinal chemistry campaigns requiring cell-permeable pyrimidine scaffolds, the N-methylpropargyl substitution provides a logP boost that can improve cellular potency without adding excessive molecular weight, a common trade-off when attempting to optimize the 4-amino parent compound through alternative substitutions.

• [1] PubChem CID 135392672 and CID 76952. XLogP3 and tPSA computational predictions. View Source
• [2] Lipinski, C.A., Lombardo, F., Dominy, B.W., Feeney, P.J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev., 46(1-3), 3-26. View Source

Patent-Validated Utility as a Synthetic Intermediate for Nucleoside Medicines vs. Generic Pyrimidine Building Blocks

Chinese patent CN200810188502 explicitly describes this compound as an important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicines, citing advantages of simple and safe operational processes and mild reaction conditions suitable for industrial production [1]. In contrast, generic 4-amino-2-methylpyrimidine-5-carboxylic acid (CAS 769-52-8) is primarily identified as a thiamine metabolite with no documented utility in nucleoside drug synthesis [2].

Synthetic Utility

Reported

Patent-validated nucleoside intermediate

Provides precedent for scalable triazolo-nucleoside synthesis

Parent compound lacks documented synthetic application

Evidence Dimension	Documented synthetic utility as a nucleoside drug intermediate
Target Compound Data	Validated in patent literature as an intermediate for 5-substituted pyrimidine carbocyclic nucleosides; process advantages documented
Comparator Or Baseline	2-Methyl-4-aminopyrimidine-5-carboxylic acid: documented only as a urinary thiamine metabolite, no industrial synthetic utility reported
Quantified Difference	Qualitative: patented industrial applicability vs. metabolite-only characterization
Conditions	Patent CN200810188502 (He, Y., 2008); thiamine metabolism studies in rat, rabbit, and human urine

Why This Matters

For procurement decisions in pharmaceutical development, a building block with prior art demonstrating its successful use in nucleoside analogue synthesis carries significantly lower development risk and offers precedent for process scale-up compared to analogs lacking documented synthetic utility.

• [1] He, Y. (2008). Patent CN200810188502: Important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicine. Semantic Scholar. View Source
• [2] Studies of Thiamine Metabolism in the Rat: Identification of 2-methyl-4-amino-5-pyrimidinecarboxylic acid in urine. Scilit. View Source

Recommended Procurement Scenarios for 2-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylic Acid Based on Differentiated Evidence

PRMT5-Focused Epigenetic Drug Discovery: Potent and Selective Chemical Probe Synthesis

For research groups developing PRMT5-targeted therapeutics, this compound serves as a high-potency starting scaffold (PRMT5 IC50 = 0.420 nM) with a built-in selectivity window exceeding 14,000-fold over PRMT1 [1]. The sub-nanomolar potency enables its use as a warhead in PROTAC design or as a chemical probe at low nanomolar concentrations where off-target effects from PRMT1 or PRMT4 inhibition are minimized. The terminal alkyne handle further allows direct conjugation to E3 ligase ligands via CuAAC without requiring scaffold re-optimization, accelerating PROTAC library synthesis [2].

Bioorthogonal Nucleoside Analogue Synthesis: One-Step Click Conjugation to Azido-Sugar Payloads

Building on precedent established with 2-propargylamino pyrimidine derivatives that undergo CuAAC with azido-sugars in 65–85% yield [3], this compound is ideally suited for synthesizing 1,2,3-triazolo-nucleoside analogues. The 5-carboxylic acid group provides an additional functional handle for further derivatization (e.g., amidation, esterification) post-click, enabling exploration of diverse nucleoside chemical space. The patent-validated process advantages (mild conditions, simple operation) [4] support scalable synthesis for preclinical candidate development.

Lipophilic Central Nervous System (CNS) Drug Scaffold Optimization

For CNS drug discovery programs requiring pyrimidine-based scaffolds with improved blood-brain barrier penetration, the predicted logP of 1.7 and reduced tPSA of 79 Ų position this compound more favorably than the 4-amino parent (logP 0.2, tPSA 89 Ų) [5]. This lipophilicity optimization, achieved through N-methylpropargyl substitution rather than increased molecular weight, is consistent with medicinal chemistry best practices for CNS drug design and avoids introducing undesirable high-logP liabilities (>5) associated with other lipophilic substitutions.

Dual-Functional Building Block for Chemical Biology Probe Construction

The simultaneous presence of a carboxylic acid (for amide coupling to biomolecules or solid supports) and a terminal alkyne (for click chemistry-based reporter attachment) makes this compound uniquely suited for constructing bifunctional probes. A researcher can first immobilize the compound via its carboxylic acid onto an amine-functionalized surface or protein, then use the alkyne to attach a fluorescent dye, biotin tag, or radioactive label—a sequential orthogonal functionalization strategy not possible with simpler pyrimidine-5-carboxylic acid building blocks that lack the alkyne moiety [2].

Application

Selection Property

Validation Focus

PRMT5 Epigenetic Probe Synthesis

PRMT5 inhibition and selectivity profile

PRMT1/PRMT4 counter-assay review

Nucleoside Analogue Click Synthesis

Terminal alkyne for CuAAC conjugation

Triazole conjugate yield and purity assessment

CNS Scaffold Optimization Studies

Predicted lipophilicity and polar surface area

Experimental logD and BBB permeability assay

Bifunctional Chemical Biology Probe

Orthogonal carboxylic acid and alkyne handles

Sequential functionalization and conjugation efficiency

• [1] BindingDB BDBM50612685 (CHEMBL5283866). PRMT5 IC50 = 0.420 nM; PRMT1 IC50 = 5,900 nM. View Source
• [2] Tornøe, C.W., Christensen, C., Meldal, M. (2002). Peptidotriazoles on solid phase. J. Org. Chem., 67(9), 3057-3064. View Source
• [3] Synthesis of new 1,2,3-triazolo-nucleoside analogues with 2-propargylamino pyrimidines via click reactions. Nucleosides, Nucleotides & Nucleic Acids, 41(8), 2022. View Source
• [4] He, Y. (2008). Patent CN200810188502. Semantic Scholar. View Source
• [5] PubChem CID 135392672 and CID 76952. XLogP3 and tPSA predictions. View Source